Cas no 77671-28-4 (2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl-)
77671-28-4 structure
Product Name:2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl-
CAS No:77671-28-4
MF:C13H15N3O2
MW:245.277102708817
CID:535669
PubChem ID:15567554
Update Time:2025-04-19
2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl-
- 4-[4-(dimethylamino)benzoyl]-5-methyl-1,3-dihydroimidazol-2-one
- 77671-28-4
- DTXSID90574442
- 1,3-Dihydro-4-[4-(dimethylamino)benzoyl]-5-methyl-2H-imidazol-2-one
- SCHEMBL11175098
- IKNGZHKAQKSTKD-UHFFFAOYSA-N
- 4-[4-(Dimethylamino)benzoyl]-5-methyl-1,3-dihydro-2H-imidazol-2-one
- CHEMBL287458
-
- Inchi: 1S/C13H15N3O2/c1-8-11(15-13(18)14-8)12(17)9-4-6-10(7-5-9)16(2)3/h4-7H,1-3H3,(H2,14,15,18)
- InChI Key: IKNGZHKAQKSTKD-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)N(C)C)C1=C(C)NC(N1)=O
Computed Properties
- Exact Mass: 245.116426730g/mol
- Monoisotopic Mass: 245.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 61.4Ų
2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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